Cas no 2094523-87-0 (8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid)

8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid structure
2094523-87-0 structure
Product Name:8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
CAS No:2094523-87-0
MF:C8H12O4S
MW:204.243481636047
CID:5255279
Update Time:2023-08-25

8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
    • 8-Thiabicyclo[3.2.1]octane-3-carboxylic acid, 8,8-dioxide
    • 8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
    • Inchi: 1S/C8H12O4S/c9-8(10)5-3-6-1-2-7(4-5)13(6,11)12/h5-7H,1-4H2,(H,9,10)
    • InChI Key: UTQDPFJBVRHRES-UHFFFAOYSA-N
    • SMILES: S1(C2CC(C(=O)O)CC1CC2)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 307
  • XLogP3: 0.2
  • Topological Polar Surface Area: 79.8

8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-364845-0.05g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
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$245.0 2023-03-02
Enamine
EN300-364845-0.1g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
0.1g
$366.0 2023-03-02
Enamine
EN300-364845-0.25g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
0.25g
$524.0 2023-03-02
Enamine
EN300-364845-0.5g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
0.5g
$824.0 2023-03-02
Enamine
EN300-364845-1.0g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
1g
$0.0 2023-06-07
Enamine
EN300-364845-2.5g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
2.5g
$2071.0 2023-03-02
Enamine
EN300-364845-5.0g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
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$3065.0 2023-03-02
Enamine
EN300-364845-10.0g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
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